Cas no 2309473-92-3 (2-{[6-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl]oxy}acetic acid)

• Product Name: 2-{[6-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl]oxy}acetic acid
• CAS No: 2309473-92-3
• MF: C₁₈H₂₃BrN₂O₅
• MW: 427.289624452591
• CID: 6240990
• PubChem ID: 165738985
• Update Time: 2025-06-14

2-{[6-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309473-92-3
• 2-{[6-(3-bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl]oxy}acetic acid
• EN300-7428837
• 2-{[6-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl]oxy}acetic acid

• Inchi： 1S/C18H23BrN2O5/c1-17(2,3)26-16(24)21-9-11-6-14(21)18(7-11,25-10-15(22)23)12-4-5-20-8-13(12)19/h4-5,8,11,14H,6-7,9-10H2,1-3H3,(H,22,23)
• InChI Key： WBRZFPHABXWBML-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CC2CN(C(=O)OC(C)(C)C)C1C2)OCC(=O)O

Computed Properties

• Exact Mass: 426.07903g/mol
• Monoisotopic Mass: 426.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89Ų

Additional information on 2-{[6-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl]oxy}acetic acid

Recent Advances in the Study of 2-{[6-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl]oxy}acetic acid (CAS: 2309473-92-3)

In recent years, the compound 2-{[6-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl]oxy}acetic acid (CAS: 2309473-92-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bicyclic structure and functional groups, has shown promising potential in various therapeutic applications. The presence of the 3-bromopyridin-4-yl moiety and the tert-butoxycarbonyl (Boc) protecting group makes it a versatile intermediate for further chemical modifications and drug development.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural properties. Additionally, computational modeling has provided insights into its molecular interactions, which are crucial for understanding its mechanism of action in biological systems.

One of the key findings from recent research is the compound's potential as a building block for novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 2-{[6-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl]oxy}acetic acid exhibit inhibitory activity against specific kinase targets, suggesting its utility in targeted therapy development.

Furthermore, the compound's stability and solubility profiles have been investigated to assess its suitability for drug formulation. Researchers have explored various solvent systems and pH conditions to optimize its dissolution properties, which are essential for bioavailability. These studies have highlighted the importance of the Boc group in maintaining the compound's stability under physiological conditions, while the bromopyridinyl moiety contributes to its reactivity and binding affinity.

In conclusion, 2-{[6-(3-Bromopyridin-4-yl)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl]oxy}acetic acid (CAS: 2309473-92-3) represents a promising candidate for further drug discovery efforts. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new therapeutic agents. Future research should focus on expanding its applications, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies.